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Compound of Interest

Compound Name: 1,2-Diethoxypropane

Cat. No.: B155856 Get Quote

Essential Safety and Handling Guide for 1,2-
Diethoxypropane
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1,2-Diethoxypropane (CAS:

10221-57-5). Adherence to these protocols is essential for ensuring a safe laboratory

environment.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 1,2-Diethoxypropane is provided

below for quick reference.
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Property Value

Synonyms Propylene Glycol Diethyl Ether[1]

CAS Number 10221-57-5[1][2]

Molecular Formula C₇H₁₆O₂[2][3]

Molecular Weight 132.20 g/mol [1][3]

Appearance Colorless to light yellow clear liquid[1]

Flash Point 20 °C[1]

Boiling Point 114 °C at 1013 hPa

Density 0.83 g/cm³ at 20 °C

Solubility in Water 52 g/L at 25 °C[1]

Hazard Identification and GHS Classification
1,2-Diethoxypropane is classified as a highly flammable liquid and vapor.

Hazard Class Category Hazard Statement

Flammable liquids Category 2
H225: Highly flammable liquid

and vapor[1][3]

Signal Word: Danger[1][3]

GHS Pictogram:

alt text

Personal Protective Equipment (PPE)
The following table outlines the minimum required PPE for handling 1,2-Diethoxypropane.
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Body Part Required PPE Specifications

Eyes/Face Safety Goggles

Tightly fitting with side-shields,

conforming to EN 166 (EU) or

NIOSH (US) standards.[4][5]

Skin Gloves & Protective Clothing

Chemical-impermeable gloves

(complying with EU Directive

89/686/EEC and standard EN

374) and fire/flame-resistant,

impervious clothing are

mandatory.[4][5]

Respiratory Respirator

A full-face respirator should be

used if exposure limits are

exceeded or irritation is

experienced.[4] For major

spills or in areas with high

vapor concentrations, a

NIOSH-approved self-

contained breathing apparatus

(SCBA) is required.[6]

Operational and Handling Procedures
To minimize risks, all handling of 1,2-Diethoxypropane must be conducted in a well-ventilated

area, preferably within a chemical fume hood.

Safe Handling Workflow
The following diagram illustrates the standard operating procedure for the safe handling of 1,2-
Diethoxypropane.
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Preparation
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Use non-sparking tools
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Storage Cleanup & Disposal

Store Securely
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 in cool, dry, ventilated area

Decontaminate Area
& Remove PPE

Manage Spills

If spill occurs

Dispose of Waste

Use absorbent material
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Caption: Workflow for safe handling of 1,2-Diethoxypropane.
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Step-by-Step Handling Protocol
Preparation: Before handling, ensure that a chemical fume hood is operational and that an

emergency eyewash station and safety shower are accessible.

PPE: Don all required personal protective equipment as specified in the table above.

Grounding: To prevent static discharge, ground and bond all containers and receiving

equipment.[1][4][5]

Dispensing: Use only non-sparking tools and explosion-proof equipment when transferring or

using the chemical.[1][4][5]

Environment: Keep the chemical away from all sources of ignition, including heat, sparks,

open flames, and hot surfaces.[1][4] Smoking is strictly prohibited in the handling area.[1][4]

Avoidance: Avoid direct contact with skin and eyes and inhalation of vapors.[4][5]

Storage and Disposal Plans
Proper storage and disposal are critical to maintaining a safe laboratory environment.

Storage Protocol
Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][5] The

recommended storage temperature is below 15°C.[1]

Store under an inert gas to prevent degradation, as the material is hygroscopic.[1]

Keep away from incompatible materials and foodstuff containers.[4]

Spill Management
Evacuate: Immediately evacuate personnel from the spill area.[2][4]

Ignition Sources: Remove all sources of ignition.[4][5]

Ventilate: Ensure the area is well-ventilated.
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Containment: Prevent further leakage if it is safe to do so. Do not allow the chemical to enter

drains.[4]

Cleanup: Use spark-proof tools and explosion-proof equipment.[4][5] Absorb the spill with a

non-combustible material (e.g., sand, earth) and collect it for disposal.

Disposal Plan
All waste materials, including contaminated absorbents and empty containers, must be

disposed of through an approved waste disposal plant.[1]

Follow all national and local regulations for hazardous waste disposal.[7]

Do not mix 1,2-Diethoxypropane waste with other chemical waste streams.[7]

Uncleaned containers should be treated as hazardous and disposed of in the same manner

as the product itself.[7] Alternatively, containers can be triple-rinsed before being recycled or

reconditioned.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,2-Diethoxypropane 10221-57-5 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

2. Page loading... [wap.guidechem.com]

3. 1,2-Diethoxypropane | C7H16O2 | CID 9793781 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. echemi.com [echemi.com]

5. chemicalbook.com [chemicalbook.com]

6. cangardcare.com [cangardcare.com]

7. sigmaaldrich.com [sigmaaldrich.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.echemi.com/sds/propionaldehydediethylacetal-pid_Seven38687.html
https://www.echemi.com/sds/propionaldehydediethylacetal-pid_Seven38687.html
https://www.chemicalbook.com/msds/2-2-diethoxypropane.pdf
https://www.tcichemicals.com/OP/en/p/D6498
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/t9889
https://www.benchchem.com/product/b155856?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/t9889
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/t9889
https://www.chemicalbook.com/msds/2-2-diethoxypropane.pdf
https://www.benchchem.com/product/b155856?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/OP/en/p/D6498
https://www.tcichemicals.com/OP/en/p/D6498
https://wap.guidechem.com/msds/10221-57-5.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Diethoxypropane
https://www.echemi.com/sds/propionaldehydediethylacetal-pid_Seven38687.html
https://www.chemicalbook.com/msds/2-2-diethoxypropane.pdf
https://cangardcare.com/blog/what-personal-protective-equipment-is-required-when-working-with-propane/
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/t9889
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155856?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Personal protective equipment for handling 1,2-
Diethoxypropane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155856#personal-protective-equipment-for-handling-
1-2-diethoxypropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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